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Cat. No.: B153156 Get Quote

An In-depth Technical Guide to C7H14O2 Esters for Researchers and Drug Development

Professionals

The chemical formula C7H14O2 represents a variety of isomeric esters, each with unique

properties and applications. These short-chain esters are prevalent in nature, contributing to

the characteristic scents of many fruits and flowers. In industrial settings, they are valued as

solvents, flavoring agents, and fragrances. For researchers and professionals in drug

development, these molecules can serve as starting materials for synthesis, as solvents in

experimental setups, or as subjects of study for their metabolic and biological activities. This

guide provides a comprehensive overview of the most common C7H14O2 esters, including

their nomenclature, physicochemical properties, synthesis protocols, and biological relevance.

IUPAC Nomenclature and Synonyms
The systematic naming of esters is based on the parent alcohol and carboxylic acid from which

they are derived. However, a multitude of common or trivial names are also in use. Below is a

summary of the IUPAC names and synonyms for prominent C7H14O2 esters.
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IUPAC Name Synonyms

Pentyl acetate[1]

n-Amyl acetate, Amyl acetic ester, Banana oil,

Pear oil, 1-Pentanol acetate, n-Pentyl

ethanoate[1][2]

Propyl butanoate[3][4]
Propyl butyrate, n-Propyl-n-butanoate, Butanoic

acid, propyl ester[3][5][6][7]

Butyl propanoate[8][9]
Butyl propionate, n-Butyl propionate, Propanoic

acid, butyl ester[8][9]

Ethyl pentanoate[10]
Ethyl valerate, Ethyl n-valerate, Pentanoic acid,

ethyl ester[5][10]

3-Methylbutyl acetate[11]

Isoamyl acetate, Isopentyl acetate, Banana oil,

3-Methyl-1-butyl acetate, Isopentyl

ethanoate[11][12][13][14]

sec-Amyl acetate
2-Pentyl acetate, 1-Methylbutyl acetate, 2-

Pentanol acetate[15][16]

3-Pentyl acetate 3-Amyl acetate[15]

Physicochemical Properties
The physical and chemical properties of these esters are crucial for their application in

experimental and industrial settings. The following table summarizes key quantitative data for

several C7H14O2 esters.
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Property
Pentyl
Acetate

Propyl
Butanoate

Butyl
Propanoate

Ethyl
Pentanoate

Isoamyl
Acetate

Molecular

Weight (

g/mol )

130.18[2] 130.18[5] 130.187[8] 130.1849[10] 130.19[11]

Boiling Point

(°C)
149[10]

142-143[17]

[18]
146.8[8] 145-146 142

Melting Point

(°C)
-70.8 -95.2[5] -89[8] -91.2[10] -78[11]

Density (g/mL

at 25°C)
0.876 0.873[17] 0.8754[8] 0.877 0.876

Water

Solubility
10 g/L[10]

1.62 mg/mL

at 17°C[5]

1.5 mg/mL at

20°C[8]

2.21 mg/mL

at 25°C[10]

Slightly

soluble[12]

Refractive

Index (n20/D)
1.402 1.400[17] 1.4014[8] 1.401 1.400-1.402

Experimental Protocols: Synthesis of C7H14O2
Esters
The most common method for synthesizing these esters is the Fischer-Speier esterification,

which involves the acid-catalyzed reaction of a carboxylic acid with an alcohol.[19]

General Methodology: Fischer Esterification
The Fischer esterification is a reversible reaction where a carboxylic acid and an alcohol are

refluxed with a strong acid catalyst, typically sulfuric acid (H₂SO₄) or p-toluenesulfonic acid.[19]

[20] To favor the formation of the ester, the equilibrium can be shifted to the product side by

using an excess of one of the reactants (usually the less expensive one) or by removing water

as it is formed, often through azeotropic distillation with a Dean-Stark apparatus.[20][21] The

general workflow involves three main stages: reaction, isolation, and purification.
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Caption: General experimental workflow for ester synthesis.

Detailed Protocol: Synthesis of Isoamyl Acetate (3-
Methylbutyl acetate)
This protocol is a representative example of Fischer esterification for producing a C7H14O2

ester.[12]

Reaction Setup: In a 100-mL round-bottom flask, combine 15 mL (0.138 mole) of isopentyl

alcohol (3-methyl-1-butanol) and 20 mL (0.35 mole) of glacial acetic acid.[12] Carefully add 4

mL of concentrated sulfuric acid to the mixture while swirling.[12] Add boiling stones to the

flask.

Reflux: Attach a reflux condenser and heat the mixture to a gentle boil using a heating

mantle. Allow the reaction to reflux for at least one hour.[12]

Isolation and Washing:

Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel

containing 55 mL of cold water.[12]

Separate and discard the lower aqueous layer.

Wash the organic layer twice with 25 mL portions of 5% aqueous sodium bicarbonate

solution to neutralize the excess acid.[12] Caution: This will produce CO2 gas, so vent the

separatory funnel frequently.[12]
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Perform a final wash with 25 mL of water, followed by swirling with 5 mL of saturated

sodium chloride (brine) solution to aid in the removal of dissolved water.[12]

Drying and Purification:

Separate the organic layer and transfer it to an Erlenmeyer flask. Dry the crude ester over

approximately 2 grams of anhydrous magnesium sulfate or sodium sulfate.[12]

Decant the dried ester into a clean, dry distillation flask.

Purify the isoamyl acetate by simple distillation, collecting the fraction that boils between

134°C and 143°C.[12]

Characterization: The final product can be characterized by its boiling point, refractive index,

and spectroscopic methods such as Infrared (IR) and Nuclear Magnetic Resonance (NMR)

spectroscopy.

Biological and Industrial Significance
While not typically primary targets in drug development, C7H14O2 esters have several points

of interest for researchers in the life sciences.

Solvents and Excipients: Their solvent properties make them useful in various laboratory

applications and potentially as excipients in drug formulations, particularly for topical or

transdermal delivery systems. Butyl propionate, for example, is used as a solvent for

nitrocellulose and in the polymerization of acrylic resins.[22]

Metabolites and Signaling Molecules: Several of these esters are natural products. Propyl

butanoate and butyl propanoate are recognized as plant and human metabolites.[5][22][23]

[24] In nature, esters like pentyl acetate can act as signaling molecules to attract pollinators.

[25]

Antimicrobial Activity: Research has shown that ethyl pentanoate can stimulate the

production of an extracellular protein with anti-quorum sensing activity in Bacillus subtilis.[14]

Quorum sensing is a system of cell-to-cell communication in bacteria that regulates

pathogenesis, making its inhibition a target for novel antimicrobial strategies.
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Metabolic Engineering: The biosynthesis of isoamyl acetate in microorganisms like

Escherichia coli has been a subject of metabolic engineering studies.[26][27] These efforts

aim to optimize the production of this valuable chemical from renewable feedstocks like

glucose. The pathway involves channeling the carbon flux from pyruvate to acetyl-CoA and

then to the final ester product.[26]
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Caption: Engineered metabolic pathway for isoamyl acetate production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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